![molecular formula C19H21N3O2S B269157 4-{[(benzoylamino)carbothioyl]amino}-N-(tert-butyl)benzamide](/img/structure/B269157.png)
4-{[(benzoylamino)carbothioyl]amino}-N-(tert-butyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-{[(benzoylamino)carbothioyl]amino}-N-(tert-butyl)benzamide, also known as BB-94 or Batimastat, is a synthetic molecule that belongs to the class of hydroxamic acid-based inhibitors. It was first synthesized in the 1990s and has been extensively studied for its potential use as an anticancer agent.
Mechanism of Action
4-{[(benzoylamino)carbothioyl]amino}-N-(tert-butyl)benzamide inhibits the activity of MMPs by binding to the active site of the enzyme. MMPs are zinc-dependent enzymes that require a zinc ion for their catalytic activity. This compound binds to the zinc ion and prevents the enzyme from functioning. This inhibition of MMP activity leads to the accumulation of ECM proteins, which can inhibit tumor growth and metastasis.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In addition to its MMP inhibition, this compound has been shown to inhibit angiogenesis, which is the process by which new blood vessels are formed. Angiogenesis is crucial for tumor growth and metastasis, and the inhibition of this process can inhibit tumor growth. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Advantages and Limitations for Lab Experiments
4-{[(benzoylamino)carbothioyl]amino}-N-(tert-butyl)benzamide has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied for its potential use as an anticancer agent. It is also relatively easy to synthesize, and its mechanism of action is well understood. However, this compound has some limitations for lab experiments. It is a hydrophobic compound that can be difficult to solubilize, which can limit its bioavailability. It also has a short half-life in vivo, which can limit its efficacy.
Future Directions
There are several future directions for the study of 4-{[(benzoylamino)carbothioyl]amino}-N-(tert-butyl)benzamide. One potential direction is the development of more potent and selective MMP inhibitors. This compound is a broad-spectrum MMP inhibitor that can inhibit the activity of multiple MMPs. However, the inhibition of some MMPs may be beneficial, while the inhibition of others may be detrimental. Developing more selective MMP inhibitors could allow for the inhibition of specific MMPs that are involved in tumor growth and metastasis. Another potential direction is the development of formulations that improve the bioavailability of this compound. This could include the use of prodrugs or the development of formulations that improve the solubility and stability of this compound in vivo. Finally, the use of this compound in combination with other anticancer agents could be explored. Combining this compound with other agents that target different pathways involved in tumor growth and metastasis could improve its efficacy and reduce the development of resistance.
Synthesis Methods
4-{[(benzoylamino)carbothioyl]amino}-N-(tert-butyl)benzamide can be synthesized using a multistep process that involves the reaction of tert-butyl 4-aminobenzoate with thionyl chloride, followed by the reaction of the resulting compound with benzoyl isothiocyanate. The final step involves the reaction of the intermediate product with hydroxylamine hydrochloride to yield this compound.
Scientific Research Applications
4-{[(benzoylamino)carbothioyl]amino}-N-(tert-butyl)benzamide has been extensively studied for its potential use as an anticancer agent. It belongs to the class of matrix metalloproteinase (MMP) inhibitors, which are enzymes that play a crucial role in the degradation of extracellular matrix (ECM) proteins. MMPs are overexpressed in various types of cancer, and their inhibition has been shown to inhibit tumor growth and metastasis. This compound has also been studied for its potential use in the treatment of other diseases, such as arthritis, atherosclerosis, and fibrosis.
properties
Molecular Formula |
C19H21N3O2S |
---|---|
Molecular Weight |
355.5 g/mol |
IUPAC Name |
4-(benzoylcarbamothioylamino)-N-tert-butylbenzamide |
InChI |
InChI=1S/C19H21N3O2S/c1-19(2,3)22-17(24)14-9-11-15(12-10-14)20-18(25)21-16(23)13-7-5-4-6-8-13/h4-12H,1-3H3,(H,22,24)(H2,20,21,23,25) |
InChI Key |
SWYYXRIBSSRYAB-UHFFFAOYSA-N |
SMILES |
CC(C)(C)NC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2 |
Canonical SMILES |
CC(C)(C)NC(=O)C1=CC=C(C=C1)NC(=S)NC(=O)C2=CC=CC=C2 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.